Cas no 2060027-16-7 (tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate)
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- CID 137703474
- Benzoic acid, 2-(5-methyl-3-pyrrolidinyl)-, 1,1-dimethylethyl ester
- tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate
-
- MDL: MFCD30500058
- Inchi: 1S/C16H23NO2/c1-11-9-12(10-17-11)13-7-5-6-8-14(13)15(18)19-16(2,3)4/h5-8,11-12,17H,9-10H2,1-4H3
- InChI Key: XNNNSOXOHSZSGF-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)C1=CC=CC=C1C1CC(C)NC1
Experimental Properties
- Density: 1.019±0.06 g/cm3(Predicted)
- Boiling Point: 356.8±35.0 °C(Predicted)
- pka: 10.39±0.10(Predicted)
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-339038-0.05g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 0.05g |
$2288.0 | 2025-03-18 | |
| Enamine | EN300-339038-0.1g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 0.1g |
$2397.0 | 2025-03-18 | |
| Enamine | EN300-339038-0.25g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 0.25g |
$2506.0 | 2025-03-18 | |
| Enamine | EN300-339038-0.5g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 0.5g |
$2615.0 | 2025-03-18 | |
| Enamine | EN300-339038-1.0g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 1.0g |
$2724.0 | 2025-03-18 | |
| Enamine | EN300-339038-2.5g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 2.5g |
$5341.0 | 2025-03-18 | |
| Enamine | EN300-339038-5.0g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 5.0g |
$7901.0 | 2025-03-18 | |
| Enamine | EN300-339038-10.0g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95.0% | 10.0g |
$11716.0 | 2025-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01051791-1g |
tert-Butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 95% | 1g |
¥13426.0 | 2023-03-11 | |
| Enamine | EN300-339038-1g |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate |
2060027-16-7 | 1g |
$2724.0 | 2023-09-03 |
tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate
Introduction to Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate (CAS No. 2060027-16-7)
Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate, a compound with the chemical formula C₁₅H₂₁NO₃, is a derivative of benzoic acid featuring a tert-butyl group and a pyrrolidine moiety. This compound has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural properties. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it a valuable candidate for drug delivery systems and membrane interactions. The 5-methylpyrrolidin-3-yl substituent introduces a nitrogen-rich heterocycle, which is commonly found in bioactive molecules and can contribute to various pharmacological effects.
Recent studies have highlighted the importance of nitrogen-containing heterocycles in medicinal chemistry, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents. The pyrrolidine scaffold is known for its versatility in modulating biological pathways, and modifications at the 3-position can significantly alter its pharmacokinetic and pharmacodynamic profiles. In particular, the 5-methylpyrrolidin-3-yl group in Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate may play a crucial role in its interaction with target enzymes and receptors.
The compound's structure also suggests potential applications in the development of novel therapeutic agents. The benzoate moiety is a well-established pharmacophore in many drugs, known for its ability to enhance solubility and stability. Additionally, the tert-butyl group can serve as a protective group during synthetic processes, allowing for selective functionalization at other sites. This dual functionality makes Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate a promising intermediate in multi-step synthetic routes towards more complex molecules.
Current research in medicinal chemistry often focuses on optimizing bioavailability and target specificity. The lipophilic nature of Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate, influenced by the tert-butyl group, could improve its ability to cross biological membranes, which is essential for many therapeutic applications. Furthermore, the nitrogen atom in the 5-methylpyrrolidin-3-yl moiety can engage in hydrogen bonding or other non-covalent interactions with biological targets, enhancing binding affinity.
One of the most exciting aspects of this compound is its potential as a lead structure for drug discovery. Computational modeling and high-throughput screening have become indispensable tools in identifying promising candidates for further development. Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate has been subjected to virtual screening against various protein targets, revealing potential activity against enzymes involved in inflammation and neurodegeneration. These findings align with ongoing efforts to develop small molecules that can modulate these pathways effectively.
The synthesis of Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate involves multi-step organic reactions, typically starting from readily available precursors such as benzoyl chloride and methyl pyrrolidine derivatives. The introduction of the tert-butyl group can be achieved through tert-butylation reactions, which are well-documented in synthetic organic chemistry. The subsequent coupling of the pyrrolidine moiety requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods have made these transformations more efficient and environmentally friendly, aligning with green chemistry principles.
In conclusion, Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including the tert-butyl group and the 5-methylpyrrolidin-3-yl moiety, make it a valuable tool for developing novel therapeutic agents. Ongoing studies continue to explore its biological activities and synthetic applications, underscoring its importance as a research chemical. As our understanding of molecular interactions grows, compounds like Tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.
2060027-16-7 (tert-butyl 2-(5-methylpyrrolidin-3-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)